benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

• Molecular Formula: C25H24ClN5O4
• Molecular Weight: 493.95
• IUPAC Name: benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C25H24ClN5O4/c1-16-12-29(19-10-8-18(26)9-11-19)24-27-22-21(30(24)13-16)23(33)31(25(34)28(22)2)14-20(32)35-15-17-6-4-3-5-7-17/h3-11,16H,12-15H2,1-2H3
• InChI Key: HDQFQLAMFINAJS-UHFFFAOYSA-N
• SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)OCC4=CC=CC=C4)C5=CC=C(C=C5)Cl
• solubility: not available
• CAS No.: 850803-08-6

Description

Benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C25H24ClN5O4 and its molecular weight is 493.95. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Design

• Acylation reactions and 1,3-dipolar cycloaddition processes are used for synthesizing novel heterocyclic compounds, which can serve as intermediates for further chemical transformations or as final products with desired properties (Steinlin & Vasella, 2009). This illustrates the utility of complex acyl compounds in creating diverse heterocyclic structures.
• Synthesis of benzophenones from triarylpyrylium salts and methyl(ene) ketones demonstrates the flexibility of aromatic compounds in generating functionalized ketones, which are valuable in various chemical syntheses (Zimmermann & Fischer, 1985).

Biological Activity Exploration

• Evaluation of antioxidant and antitumor activities of nitrogen heterocycles shows the potential of certain benzyl-substituted compounds in medicinal chemistry for developing new therapeutic agents (El-Moneim, El‐Deen, & El-Fattah, 2011). These studies highlight the importance of structural diversity in drug discovery.
• The synthesis and evaluation of thiazolopyrimidine derivatives for their antinociceptive and anti-inflammatory properties indicate the therapeutic potential of chlorophenyl-substituted compounds (Selvam, Karthik, Palanirajan, & Ali, 2012). Such research is crucial for identifying new pain management and anti-inflammatory drugs.

Advanced Materials and Chemical Probes

• The preparation of fluorescent compounds through Sonogashira coupling of pyridine derivatives demonstrates the application of complex acyl compounds in developing new materials for biochemical assays or imaging applications (Steinlin & Vasella, 2009).